Cas no 71592-16-0 (POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE)

• Product Name: POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE
• CAS No: 71592-16-0
• MF: C₃HF₄KO₂
• MW: 184.130756139755
• CID: 548338
• PubChem ID: 23681907
• Update Time: 2025-10-24

POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE Chemical and Physical Properties

Names and Identifiers

• POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE
• potassium,2,2,3,3-tetrafluoropropanoate
• PC1299
• DTXSID50635583
• AKOS006229548
• potassium;2,2,3,3-tetrafluoropropanoate
• Potassium 2,2,3,3-tetrafluoropropanoate
• 71592-16-0
• Potassium 2.2.3,3-tetrafluoropropionate
• Propanoic acid, 2,2,3,3-tetrafluoro-,?potassium salt (1:1)
• JCMUVGLPXQXZFM-UHFFFAOYSA-M
• MFCD03094125
• potassium tetrafluoropropionate
• C3HF4KO2
• FT-0693863
• SCHEMBL8395433

• MDL： MFCD03094125
• Inchi： 1S/C3H2F4O2.K/c4-1(5)3(6,7)2(8)9;/h1H,(H,8,9);/q;+1/p-1
• InChI Key： JCMUVGLPXQXZFM-UHFFFAOYSA-M
• SMILES： [K+].FC(C(=O)[O-])(C(F)F)F

Computed Properties

• Exact Mass: 183.95500
• Monoisotopic Mass: 183.95497340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 40.13000
• LogP: -0.36330
• Vapor Pressure: Not available

POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE

Research Brief on POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE (CAS: 71592-16-0) in Chemical and Biomedical Applications

POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE (CAS: 71592-16-0) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the pharmaceutical and biomedical fields. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications in drug development and material science.

Recent studies have highlighted the role of POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE as a versatile building block in the synthesis of fluorinated pharmaceuticals. Fluorination is a critical strategy in drug design, as it can enhance the metabolic stability, bioavailability, and binding affinity of therapeutic molecules. Researchers have successfully incorporated this compound into the synthesis of novel antiviral and anticancer agents, demonstrating its potential to improve drug efficacy and reduce side effects.

In addition to its pharmaceutical applications, POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE has been investigated for its use in advanced materials. Its ability to act as a fluorinated anion in ionic liquids and electrolytes has opened new avenues for developing high-performance batteries and energy storage devices. Recent work has shown that this compound can enhance the thermal stability and ionic conductivity of electrolytes, making it a promising candidate for next-generation energy technologies.

The synthesis and characterization of POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE have also been refined in recent studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its purity and structural integrity. These improvements in synthetic methodologies have facilitated its broader adoption in both academic and industrial research settings.

Despite these advancements, challenges remain in the large-scale production and application of POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE. Issues such as cost-effectiveness, environmental impact, and scalability need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthetic routes and optimizing its use in various applications.

In conclusion, POTASSIUM 2,2,3,3-TETRAFLUOROPROPIONATE (CAS: 71592-16-0) represents a promising compound with diverse applications in the chemical and biomedical sciences. Its unique properties and versatility make it a valuable tool for drug discovery and material innovation. Future research should continue to explore its potential while addressing the practical challenges associated with its use.